Cas no 898754-67-1 (4'-Bromo-3-(2,6-dimethylphenyl)propiophenone)

4'-Bromo-3-(2,6-dimethylphenyl)propiophenone is a brominated aromatic ketone compound featuring a propionyl group and a 2,6-dimethylphenyl substituent. This structurally distinct molecule is valued in synthetic organic chemistry for its utility as an intermediate in the preparation of more complex pharmaceutical and agrochemical compounds. The bromine atom at the 4'-position enhances reactivity, facilitating further functionalization via cross-coupling reactions, while the sterically hindered 2,6-dimethylphenyl group may influence selectivity in synthetic pathways. Its well-defined crystalline properties ensure consistent purity, making it suitable for precision applications in research and industrial synthesis. The compound’s stability under standard conditions further supports its handling and storage in laboratory settings.

4'-Bromo-3-(2,6-dimethylphenyl)propiophenone structure

898754-67-1 structure

Product Name:4'-Bromo-3-(2,6-dimethylphenyl)propiophenone

CAS No:898754-67-1

MF:C₁₇H₁₇BrO

MW:317.220284223557

CID:870740

PubChem ID:24726392

Update Time:2025-10-29

4'-Bromo-3-(2,6-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

- 1-(4-bromophenyl)-3-(2,6-dimethylphenyl)propan-1-one
- 4'-BROMO-3-(2,6-DIMETHYLPHENYL)PROPIOPHENONE
- MFCD03843779
- DTXSID40644785
- AKOS016022193
- 898754-67-1
- 4'-Bromo-3-(2,6-dimethylphenyl)propiophenone
- MDL： MFCD03843779
- Inchi： 1S/C17H17BrO/c1-12-4-3-5-13(2)16(12)10-11-17(19)14-6-8-15(18)9-7-14/h3-9H,10-11H2,1-2H3
- InChI Key： ZUQKXOQYKGRVMF-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C(CCC1C(C)=CC=CC=1C)=O

Computed Properties

Exact Mass: 316.04628g/mol
Monoisotopic Mass: 316.04628g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 17.1Å²

4'-Bromo-3-(2,6-dimethylphenyl)propiophenone Pricemore >>

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